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molecular formula C11H18N4 B8378095 4-(2,4-Dimethylpiperazin-1-yl)pyridin-3-amine

4-(2,4-Dimethylpiperazin-1-yl)pyridin-3-amine

Cat. No. B8378095
M. Wt: 206.29 g/mol
InChI Key: VZMPUXVWJPGCNG-UHFFFAOYSA-N
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Patent
US09340546B2

Procedure details

A solution of 2,4-dimethyl-1-(3-nitro-4-pyridyl)piperazine (89 mg, 0.3767 mmol) in methanol (4 mL) and Pd on C (10%, wet, Degussa) (20 mg) was hydrogenated overnight at RT under an atmosphere of hydrogen (balloon). The catalyst was filtered off through a Celite cartridge, washed with methanol. The filtrate was concentrated under reduced pressure yielding 4-(2,4-dimethylpiperazin-1-yl)pyridin-3-amine (71 mg, 91%). MS (ES+) 207.2.
Name
2,4-dimethyl-1-(3-nitro-4-pyridyl)piperazine
Quantity
89 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Pd
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
4-(2,4-dimethylpiperazin-1-yl)pyridin-3-amine
Yield
91%

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]1[CH2:7][N:6]([CH3:8])[CH2:5][CH2:4][N:3]1[C:9]1[CH:14]=[CH:13][N:12]=[CH:11][C:10]=1[N+:15]([O-])=O>CO.[Pd]>[CH3:1][CH:2]1[CH2:7][N:6]([CH3:8])[CH2:5][CH2:4][N:3]1[C:9]1[CH:14]=[CH:13][N:12]=[CH:11][C:10]=1[NH2:15]

Inputs

Step One
Name
2,4-dimethyl-1-(3-nitro-4-pyridyl)piperazine
Quantity
89 mg
Type
reactant
Smiles
CC1N(CCN(C1)C)C1=C(C=NC=C1)[N+](=O)[O-]
Name
methanol
Quantity
4 mL
Type
solvent
Smiles
CO
Name
Pd
Quantity
0 (± 1) mol
Type
solvent
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst was filtered off through a Celite cartridge
WASH
Type
WASH
Details
washed with methanol
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated under reduced pressure

Outcomes

Product
Name
4-(2,4-dimethylpiperazin-1-yl)pyridin-3-amine
Type
product
Smiles
CC1N(CCN(C1)C)C1=C(C=NC=C1)N
Measurements
Type Value Analysis
AMOUNT: MASS 71 mg
YIELD: PERCENTYIELD 91%
YIELD: CALCULATEDPERCENTYIELD 91.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.